4-Amino-N-(9-benzyl-9-aza-bicyclo[3.3.1]non-3-yl)-5-chloro-2-methoxy-benzamide

• Molecular Formula: C23H28ClN3O2
• Molecular Weight: 413.9 g/mol
• IUPAC Name: 4-amino-N-(9-benzyl-9-azabicyclo[3.3.1]nonan-3-yl)-5-chloro-2-methoxybenzamide
• InChI: InChI=1S/C23H28ClN3O2/c1-29-22-13-21(25)20(24)12-19(22)23(28)26-16-10-17-8-5-9-18(11-16)27(17)14-15-6-3-2-4-7-15/h2-4,6-7,12-13,16-18H,5,8-11,14,25H2,1H3,(H,26,28)
• InChI Key: BUPWFKLTAPZHIE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C(=O)NC2CC3CCCC(C2)N3CC4=CC=CC=C4)Cl)N

Description

BRL-26175 is a small molecular compound with a molecular weight of 413.9. . The compound has been studied for its unique properties and potential therapeutic uses.

Chemical Reactions Analysis

BRL-26175 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce oxidized derivatives of BRL-26175, while substitution reactions may result in the formation of substituted analogs .

Scientific Research Applications

BRL-26175 has a wide range of scientific research applications. In chemistry, it is used as a model compound for studying reaction mechanisms and developing new synthetic methodologies. In biology, BRL-26175 is investigated for its potential as a therapeutic agent, particularly in the treatment of various diseases. In medicine, it is studied for its pharmacological properties and potential use in drug development. Additionally, BRL-26175 has applications in the industry, where it may be used in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of BRL-26175 involves its interaction with specific molecular targets and pathways. While detailed information on its mechanism is limited, it is known that the compound exerts its effects by binding to certain proteins or enzymes, thereby modulating their activity. This interaction can lead to various biological effects, such as inhibition of specific cellular processes or activation of signaling pathways .

Comparison with Similar Compounds

BRL-26175 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with comparable molecular structures or pharmacological properties. For example, compounds with similar molecular weights and functional groups may exhibit similar chemical reactivity and biological activity. BRL-26175 may have unique features, such as specific binding affinities or selectivity for certain targets, that distinguish it from other compounds .

Conclusion

BRL-26175 is a compound with significant potential in various scientific fields Its unique properties and potential applications make it a valuable subject of study in chemistry, biology, medicine, and industry